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Compound of Interest

Compound Name: Lamivudine-13C,15N2,d2

Cat. No.: B12375175 Get Quote

An In-depth Technical Guide to the Molecular Weight of Lamivudine-13C,15N2,d2

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of the isotopically labeled

antiretroviral medication, Lamivudine-13C,15N2,d2. Standard Lamivudine is a potent

nucleoside analog reverse transcriptase inhibitor (NRTI) used in the treatment of HIV/AIDS and

Hepatitis B. The isotopically labeled version, Lamivudine-13C,15N2,d2, is a crucial tool in

research and development, particularly in pharmacokinetic studies, metabolic profiling, and as

an internal standard for quantitative analysis by mass spectrometry.

Core Data Presentation
The key quantitative data for both standard Lamivudine and its isotopically labeled analogue

are summarized below. The introduction of stable isotopes—specifically one Carbon-13, two

Nitrogen-15, and two Deuterium atoms—results in a predictable increase in the overall

molecular weight.
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Property Standard Lamivudine Lamivudine-13C,15N2,d2

Molecular Formula C₈H₁₁N₃O₃S[1][2][3][4] C₇¹³CH₉D₂N¹⁵N₂O₃S[5][6]

Average Molecular Weight (

g/mol )
229.26[1][2][3] 234.25[5][6][7][8]

Monoisotopic Mass (Da) 229.05211 234.06209

Methodology for Molecular Weight Calculation
The molecular weight of Lamivudine-13C,15N2,d2 is determined by summing the atomic

masses of its constituent atoms. This calculation substitutes the standard atomic weights of

carbon, nitrogen, and hydrogen at specific labeled positions with the precise atomic masses of

their respective isotopes.

Calculation Protocol:

Identify the Base Molecular Formula: The molecular formula for unlabeled Lamivudine is

C₈H₁₁N₃O₃S.[1][2][4]

Account for Isotopic Labels: The labeled compound contains one ¹³C atom, two ¹⁵N atoms,

and two deuterium (²H or D) atoms. The molecular formula is therefore adjusted to represent

this isotopic composition:

7 atoms of natural abundance Carbon

1 atom of ¹³C

9 atoms of natural abundance Hydrogen (¹H)

2 atoms of Deuterium (²H)

1 atom of natural abundance Nitrogen

2 atoms of ¹⁵N

3 atoms of natural abundance Oxygen
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1 atom of natural abundance Sulfur

Sum the Atomic Weights: The final molecular weight is calculated by summing the average

atomic weights of the non-labeled elements and the atomic masses of the specific isotopes

at the labeled positions.

Detailed Calculation:

(7 × Atomic Weight of C) + (1 × Atomic Mass of ¹³C) + (9 × Atomic Weight of H) + (2 × Atomic

Mass of ²H) + (1 × Atomic Weight of N) + (2 × Atomic Mass of ¹⁵N) + (3 × Atomic Weight of

O) + (1 × Atomic Weight of S)

(7 × 12.011) + (1 × 13.00335) + (9 × 1.008) + (2 × 2.01410) + (1 × 14.007) + (2 × 15.00011)

+ (3 × 15.999) + (1 × 32.065)

84.077 + 13.00335 + 9.072 + 4.02820 + 14.007 + 30.00022 + 47.997 + 32.065 = 234.25

g/mol

Logical Workflow for Molecular Weight
Determination
The following diagram illustrates the logical steps involved in calculating the molecular weight

of the isotopically labeled compound.
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Workflow for Molecular Weight Calculation of Lamivudine-13C,15N2,d2

Start with Lamivudine
Molecular Formula

(C8H11N3O3S)

Identify Isotopic Labels
(1x 13C, 2x 15N, 2x 2H)

Adjust Formula for Labeled Atoms
(C7-13C-H9-2H2-N-15N2-O3S)

Sum Atomic Masses of All Atoms

Final Molecular Weight:
234.25 g/mol

Use Standard Atomic Weights
for Unlabeled Atoms

Use Isotopic Masses
for Labeled Atoms

(13C, 15N, 2H)

Click to download full resolution via product page

Caption: Calculation workflow for Lamivudine-13C,15N2,d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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